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Compound of Interest

Compound Name: 1,2-Dibromoethylene

Cat. No.: B3427385 Get Quote

An In-depth Technical Guide on the Physical Properties of trans-1,2-Dibromoethylene

Introduction
trans-1,2-Dibromoethylene, with the chemical formula C₂H₂Br₂, is a dihalogenated alkene. It

exists as one of two geometric isomers, the other being cis-1,2-dibromoethylene. Both

isomers are colorless liquids at room temperature.[1][2] This document provides a

comprehensive overview of the key physical properties of the trans isomer, intended for

researchers, scientists, and professionals in drug development. The information is presented

with a focus on quantitative data, experimental methodologies, and clear visual representations

of workflows.

Core Physical Properties
The physical characteristics of trans-1,2-dibromoethylene are crucial for its handling,

application in synthesis, and for purification processes. A summary of these properties is

provided in the table below, with comparative data for the cis isomer where available.
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Physical Property trans-1,2-Dibromoethylene cis-1,2-Dibromoethylene

Molecular Formula C₂H₂Br₂ C₂H₂Br₂

Molecular Weight 185.85 g/mol [1][3] 185.85 g/mol

Appearance Colorless liquid[1][4] Colorless liquid[1]

Melting Point -6.5 °C[1][4] -53 °C[1][5]

Boiling Point 108 °C[1][4] 112.5 °C[1]

Density 2.229 g/mL[3] 2.2464 g/mL at 20 °C[1]

Refractive Index 1.544[3][6] 1.5428 to 1.543[5][7]

Dipole Moment 0.00 D[6] 1.22 D[5]

Solubility

Insoluble in water; soluble in

acetone, benzene, chloroform,

very soluble in diethyl ether

and ethanol.[4]

Soluble in alcohol, ether,

acetone, benzene, and

chloroform.[1]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the key physical properties

of liquid compounds like trans-1,2-dibromoethylene.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Simple Distillation Method: This is a common method for determining the boiling point of a

liquid.[8][9]

Approximately 5 mL of the liquid is placed in a round-bottom flask with a few boiling chips

or a magnetic stir bar.[10]
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A distillation apparatus is assembled, with a thermometer placed so that the top of the bulb

is level with the side arm of the distillation head.[11] This ensures the thermometer

measures the temperature of the vapor as it passes into the condenser.[11]

The flask is heated gently.[10]

The temperature is recorded when the liquid is boiling and a steady stream of distillate is

collected. This stable temperature is the boiling point.[9]

The atmospheric pressure should be recorded as the boiling point varies with pressure.[8]

Micro-Boiling Point (Thiele Tube) Method: This method is suitable for small sample volumes.

[12]

A small amount of the liquid (a few drops) is placed in a small test tube or fusion tube.[10]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[10]

The assembly is attached to a thermometer and heated in a Thiele tube containing oil.[10]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.[10]

Heating is discontinued, and the temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.[10]

Determination of Melting Point
For substances that are solid at or near room temperature, the melting point is a crucial

indicator of purity. Since trans-1,2-dibromoethylene has a melting point of -6.5 °C, this

procedure would require a cooling apparatus.[1][4]

Capillary Method:

A small amount of the solidified sample is introduced into a capillary tube.[13]

The capillary tube is placed in a melting point apparatus, which allows for controlled

heating and clear observation of the sample.[13][14]
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The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.[14]

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a transparent liquid.[13] A

pure sample will have a sharp melting range.[14]

Determination of Density
Density is the mass per unit volume of a substance.

Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume.[15]

The mass of the clean, dry pycnometer is determined.[16]

The pycnometer is filled with the liquid, and its mass is measured again.[16]

The mass of the liquid is found by subtraction.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.[17] The temperature at which the measurement is made must be recorded.

[17]

Hydrometer Method: A hydrometer is a calibrated instrument that measures the specific

gravity of a liquid based on buoyancy.[15]

The liquid is placed in a graduated cylinder or a container deep enough for the hydrometer

to float freely.

The hydrometer is gently lowered into the liquid.

The density is read from the scale on the hydrometer stem at the point where the surface

of the liquid meets it.[15]

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when it enters a

material.
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Abbe Refractometer Method:

A few drops of the liquid sample are placed on the prism of the Abbe refractometer.[18]

The prisms are closed, and a light source is positioned to illuminate them.[18]

While looking through the eyepiece, the handwheel is adjusted until the field of view is

divided into a light and a dark section.

The compensator dial is adjusted to eliminate any color fringe and sharpen the dividing

line.[18]

The handwheel is further adjusted to center the sharp line on the crosshairs.[18]

The refractive index is then read from the instrument's scale.[18] The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility
Solubility is typically determined qualitatively.

A small, measured amount of the solute (trans-1,2-dibromoethylene) is added to a specific

volume of a solvent in a test tube.

The mixture is agitated or stirred thoroughly.

Observations are made to determine if the solute dissolves completely, partially, or not at all.

This process is repeated with various solvents to establish a solubility profile. For

quantitative analysis, the maximum mass of solute that can be dissolved in a given volume

of solvent at a specific temperature is determined.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid organic compound such as trans-1,2-dibromoethylene.
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Physical Property Determination

Start:
Liquid Sample

(trans-1,2-dibromoethylene)

Boiling Point
(Distillation/Thiele Tube)

Density
(Pycnometer/Hydrometer)

Refractive Index
(Abbe Refractometer)

Solubility
(Qualitative in various solvents)

Melting Point
(Capillary Method with cooling)

Consolidated Data Table

Temperature (°C) Mass/Volume (g/mL) Dimensionless value Qualitative assessment Temperature (°C)

End:
Characterized Compound

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3427385?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427385?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1,2-Dibromoethene | C2H2Br2 | CID 10897 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,2-Dibromoethylene - Wikipedia [en.wikipedia.org]

3. trans-1,2-dibromoethylene [stenutz.eu]

4. trans-1,2-dibromoethene [chemister.ru]

5. cis-1,2-dibromoethene [stenutz.eu]

6. trans-1,2-dibromoethene [stenutz.eu]

7. cis-1,2-Dibromoethylene｜lookchem [lookchem.com]

8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

9. chem.libretexts.org [chem.libretexts.org]

10. chem.libretexts.org [chem.libretexts.org]

11. cactus.utahtech.edu [cactus.utahtech.edu]

12. chem.ucalgary.ca [chem.ucalgary.ca]

13. chem.libretexts.org [chem.libretexts.org]

14. chem.ucalgary.ca [chem.ucalgary.ca]

15. mt.com [mt.com]

16. ised-isde.canada.ca [ised-isde.canada.ca]

17. quora.com [quora.com]

18. scribd.com [scribd.com]

To cite this document: BenchChem. [physical properties of trans-1,2-dibromoethylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427385#physical-properties-of-trans-1-2-
dibromoethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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